Cas no 2228500-42-1 (tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate
• CAS No: 2228500-42-1
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6141706
• PubChem ID: 165664690
• Update Time: 2025-05-21

tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate
• tert-butyl N-[2-amino-1-(4-methyloxan-4-yl)ethyl]carbamate
• 2228500-42-1
• EN300-1883604

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(16)15-10(9-14)13(4)5-7-17-8-6-13/h10H,5-9,14H2,1-4H3,(H,15,16)
• InChI Key： TYBZWEVLVBLIEK-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2228500-42-1 and Product Name: tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate

The compound with the CAS number 2228500-42-1 and the product name tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The presence of a tert-butyl group, an N-substituted amino ethyl chain, and a 4-methyloxan-4-yl moiety contributes to its distinctive chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel carbamate-based compounds, owing to their versatility and efficacy in modulating biological pathways. The tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate structure exemplifies this trend, offering a scaffold that can be modified to target specific therapeutic areas. The 4-methyloxan-4-yl group, in particular, introduces a cyclic ether moiety that enhances the compound's solubility and bioavailability, making it more suitable for systemic administration.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Current research indicates that carbamate derivatives exhibit promising activity in modulating neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid) and glutamate receptors. The N-substituted amino ethyl chain in the molecule allows for selective interaction with these receptors, potentially leading to the development of new treatments for conditions such as epilepsy, anxiety disorders, and neurodegenerative diseases. Preliminary studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors, suggesting their therapeutic relevance.

The incorporation of the tert-butyl group further enhances the stability and metabolic profile of the compound. This bulky substituent can shield reactive sites from enzymatic degradation, thereby prolonging its half-life in vivo. Such characteristics are particularly advantageous in drug design, where bioavailability and duration of action are critical factors. Additionally, the 4-methyloxan-4-yl moiety contributes to the molecule's overall rigidity, which can be beneficial in achieving high binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to fine-tune structures like tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate for optimal efficacy. Molecular docking studies have identified potential binding pockets on enzymes and receptors relevant to neurological disorders, where this compound could exert its effects. These findings underscore the importance of structural optimization in developing next-generation therapeutics.

In addition to its neurological applications, this compound holds promise in other therapeutic areas. Its unique structural motifs make it a versatile scaffold for designing molecules with anti-inflammatory, analgesic, and even anticancer properties. The N-substituted amino ethyl chain can be further functionalized to introduce additional pharmacophores, expanding its potential utility across multiple disease indications.

The synthesis of tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as solid-phase synthesis and flow chemistry have enabled efficient production of complex carbamate derivatives like this one. These advancements not only improve yield but also enhance scalability for industrial applications.

As research continues to uncover new biological targets and mechanisms, compounds like tert-butyl N-2-amino-1-(4-methyloxan-4-yl)ethylcarbamate are poised to play a pivotal role in drug discovery. Their unique structural features offer a rich foundation for innovation, driving progress across various therapeutic domains. The integration of cutting-edge synthetic chemistry with computational modeling is key to unlocking their full potential.

In conclusion, the compound with CAS No. 2228500-42-1 and product name tert-butyl N-2-amino-1-(4-methyloxan-4-yilethylcarbamate) represents a significant contribution to modern pharmaceutical research. Its structural complexity and functional diversity make it a promising candidate for addressing a wide range of health challenges. As scientific understanding evolves and new technologies emerge, this compound is likely to remain at the forefront of medicinal chemistry innovation.